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Introduction
7,3'-Dihydroxy-5'-methoxyisoflavone is a naturally occurring isoflavonoid that has been

identified in plant species such as Dalbergia odorifera. Isoflavones, a class of polyphenolic

compounds, are of significant interest to the scientific community due to their diverse biological

activities. This technical guide provides a comprehensive overview of the known chemical and

physical properties of 7,3'-Dihydroxy-5'-methoxyisoflavone, alongside detailed experimental

protocols for its isolation and the evaluation of its biological activities. The information

presented herein is intended to serve as a valuable resource for researchers and professionals

engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
While comprehensive experimental data for 7,3'-Dihydroxy-5'-methoxyisoflavone is not

extensively reported in publicly available literature, its fundamental properties have been

determined.

Table 1: Chemical and Physical Properties of 7,3'-Dihydroxy-5'-methoxyisoflavone
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Property Value Source

Molecular Formula C₁₆H₁₂O₅ --INVALID-LINK--[1]

Molecular Weight 284.26 g/mol --INVALID-LINK--[1]

IUPAC Name
7-hydroxy-3-(3-hydroxy-5-

methoxyphenyl)chromen-4-one
--INVALID-LINK--[1]

Synonyms
7,3'-dihydroxyl-5'-

methoxyisoflavone
--INVALID-LINK--[1]

Natural Source Dalbergia odorifera --INVALID-LINK--[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not readily available in the reviewed literature.

Experimental Protocols
Isolation from Dalbergia odorifera
While a specific protocol for the isolation of 7,3'-Dihydroxy-5'-methoxyisoflavone has not

been detailed in the available search results, a general procedure for the isolation of flavonoids

from Dalbergia odorifera can be outlined based on common phytochemical practices.
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Dried and powdered heartwood of Dalbergia odorifera

Maceration with 95% Ethanol

Filtration and Concentration under reduced pressure

Crude Ethanol Extract

Solvent-Solvent Partitioning (e.g., with ethyl acetate and water)

Ethyl Acetate Fraction

Column Chromatography (Silica Gel)

Collection of Fractions

Further Purification (e.g., Sephadex LH-20, MCI gel)

Preparative HPLC

Pure 7,3'-Dihydroxy-5'-methoxyisoflavone
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Culture RAW 264.7 cells

Seed cells in a 96-well plate

Pre-treat cells with 7,3'-Dihydroxy-5'-methoxyisoflavone

Stimulate with Lipopolysaccharide (LPS)

Incubate for 24 hours

Collect cell supernatant

Perform Griess Reaction

Measure absorbance at 540 nm

Calculate NO inhibition
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Prepare enzyme, substrate (pNPG), and test compound solutions

Mix enzyme and test compound in a 96-well plate

Pre-incubate at 37°C

Add p-nitrophenyl-α-D-glucopyranoside (pNPG)

Incubate at 37°C

Stop reaction with Na₂CO₃

Measure absorbance at 405 nm

Calculate α-glucosidase inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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